Cas no 2172155-42-7 (3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol)

• Product Name: 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol
• CAS No: 2172155-42-7
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6422999
• PubChem ID: 165590196
• Update Time: 2025-05-19

3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol
• 3-[1-(hydroxymethyl)cyclobutyl]-5,5-dimethyloxolan-3-ol
• EN300-1631375
• 2172155-42-7

• Inchi： 1S/C11H20O3/c1-9(2)6-11(13,8-14-9)10(7-12)4-3-5-10/h12-13H,3-8H2,1-2H3
• InChI Key： BSTMMBLOUVGEDK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1)(C1(CO)CCC1)O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol

Introduction to 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol (CAS No. 2172155-42-7)

3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2172155-42-7, this molecule represents a fascinating blend of cycloalkyl and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and material science. The presence of both a hydroxymethyl group and a dimethyl-substituted oxolane ring suggests potential applications in the development of novel bioactive molecules.

The compound's structural framework, characterized by a cyclobutyl core and an oxygen-containing heterocycle, positions it as a versatile intermediate in organic synthesis. Such structural motifs are often explored for their ability to modulate biological activity through interactions with specific target proteins or enzymes. In recent years, there has been a growing interest in the design of molecules that incorporate oxolane rings due to their stability and flexibility, which can be advantageous in drug-like properties such as solubility and metabolic resistance.

One of the most compelling aspects of 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol is its potential as a building block for more complex pharmacophores. The hydroxymethyl group provides a site for further functionalization, allowing chemists to introduce additional substituents that may enhance binding affinity or selectivity. This flexibility is particularly valuable in medicinal chemistry, where the optimization of small molecule libraries is crucial for identifying lead compounds with therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol and potential biological targets, such as enzymes or receptors. These simulations have revealed that the compound exhibits promising properties for inhibiting certain enzymatic pathways associated with inflammation and oxidative stress.

The synthesis of 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol presents an intriguing challenge due to the complexity of its ring system. Traditional synthetic approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined the process, making it more efficient and scalable. For instance, transition metal-catalyzed reactions have been employed to construct the cycloalkyl and heterocyclic moieties in a single step, significantly reducing the overall synthetic effort.

In addition to its pharmaceutical applications, 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol has shown potential in material science research. The unique structural features of this compound make it an attractive candidate for developing novel polymers or coatings with enhanced mechanical properties. Researchers have explored its incorporation into polymer matrices to improve thermal stability and chemical resistance, which are critical factors in industrial applications.

The biological evaluation of 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol has yielded intriguing results that warrant further investigation. Preclinical studies suggest that this compound exhibits moderate activity against certain inflammatory markers, indicating its potential as an anti-inflammatory agent. Furthermore, its ability to cross cell membranes suggests that it may be suitable for oral administration, which would be advantageous for therapeutic applications.

The future direction of research on 3-1-(hydroxymethyl)cyclobutyl-5,5-dimethyloxolan-3-ol is likely to focus on optimizing its chemical properties and exploring new synthetic routes. Advances in green chemistry principles may also influence its development by promoting sustainable methodologies that minimize waste and energy consumption. As our understanding of molecular interactions continues to evolve, compounds like 2172155-42-7 will play an increasingly important role in addressing unmet medical needs.

Overall,3 - 1 - ( hydroxymethyl ) cyclobutyl - 5 , 5 - dimethyloxolan - 3 - ol represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and promising biological activity make it a valuable asset in both academic research and industrial applications. As scientists continue to unravel the potential of this compound,2172155 - 42 - 7 is poised to contribute to groundbreaking discoveries in pharmaceuticals and materials science.